Cas no 694474-83-4 (4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide)

• Product Name: 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide
• CAS No: 694474-83-4
• MF: C₁₇H₂₇N₃O₃S
• MW: 353.479583024979
• CID: 5889400
• PubChem ID: 2147526
• Update Time: 2025-11-07

4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-[(3,4-dimethylphenyl)sulfonyl]-N,N-diethyl-
• MLS002545902
• 4-[(3,4-dimethylphenyl)sulfonyl]-N,N-diethyl-1-piperazinecarboxamide
• 4-((3,4-dimethylphenyl)sulfonyl)-N,N-diethylpiperazine-1-carboxamide
• HMS2297P21
• CHEMBL1497691
• 4-(3,4-dimethylphenyl)sulfonyl-N,N-diethylpiperazine-1-carboxamide
• 694474-83-4
• AKOS000602467
• F1757-0076
• SMR000074512
• Z274555050
• REGID_for_CID_2147526
• MLS000099666
• 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide

• Inchi： 1S/C17H27N3O3S/c1-5-18(6-2)17(21)19-9-11-20(12-10-19)24(22,23)16-8-7-14(3)15(4)13-16/h7-8,13H,5-6,9-12H2,1-4H3
• InChI Key： JNFQZNVFFDGYDN-UHFFFAOYSA-N
• SMILES： N1(C(N(CC)CC)=O)CCN(S(C2=CC=C(C)C(C)=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 353.17731291g/mol
• Monoisotopic Mass: 353.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 522.1±60.0 °C(Predicted)
• pka: 1.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide

Professional Introduction to 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide (CAS No. 694474-83-4)

4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide, a compound with the CAS number 694474-83-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their diverse pharmacological properties, making it a subject of intense interest among researchers exploring novel therapeutic agents. The structure of this molecule, featuring a piperazine core substituted with an ethyl group at both nitrogen positions and a sulfonyl group attached to a 3,4-dimethylbenzene ring, endows it with unique chemical and biological characteristics.

The synthesis and characterization of 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide have been the focus of several recent studies, highlighting its potential applications in drug discovery. The presence of the sulfonyl group enhances the molecule's solubility in polar solvents, which is a critical factor in medicinal chemistry for ensuring effective delivery to biological targets. Additionally, the piperazine moiety is well-known for its role in various pharmacophores, contributing to the compound's ability to interact with biological receptors.

In recent years, there has been growing interest in the development of piperazine derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. Research has shown that compounds containing the piperazine scaffold can exhibit properties such as antipsychotic, antidepressant, and anti-inflammatory effects. The specific substitution pattern in 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The< strong>3,4-dimethylbenzene ring in this compound not only influences its electronic properties but also plays a crucial role in determining its interaction with biological targets. The dimethyl substitution at the 3 and 4 positions enhances the stability of the aromatic ring and can affect the compound's metabolic pathways. This structural feature is particularly important in drug design, as it can influence both the efficacy and selectivity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Molecular docking studies on 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide have suggested that it may interact with several key biological targets, including enzymes and receptors involved in neurological and inflammatory disorders. These findings provide valuable insights into the potential therapeutic applications of this compound.

The< strong>N,N-diethyl substituents on the piperazine ring contribute to the compound's lipophilicity, which is an important factor in determining its ability to cross cell membranes and reach intracellular targets. The balance between lipophilicity and polarizability is critical for achieving optimal pharmacokinetic properties. Studies have shown that modifications in this region can significantly impact the biological activity of piperazine derivatives.

In conclusion, 4-(3,4-dimethylbenzenesulfonyl)-N,N-diethylpiperazine-1-carboxamide (CAS No. 694474-83-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and predicted interactions with biological targets make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.